Cas no 1251572-63-0 (ethyl 3-{2-4,6-dimethyl-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate)

• Product Name: ethyl 3-{2-4,6-dimethyl-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate
• CAS No: 1251572-63-0
• MF: C₂₅H₂₆N₂O₆S
• MW: 482.548745632172
• CID: 6419013
• PubChem ID: 49668331
• Update Time: 2025-11-01

ethyl 3-{2-4,6-dimethyl-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{2-4,6-dimethyl-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate
• KTPUDZMVXDPIPN-UHFFFAOYSA-N
• VU0626586-1
• ethyl 3-{2-[4,6-dimethyl-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamido}benzoate
• 1251572-63-0
• ethyl 3-[[2-[4,6-dimethyl-3-(4-methylphenyl)sulfonyl-2-oxopyridin-1-yl]acetyl]amino]benzoate
• AKOS021627876
• F3407-2658
• ethyl 3-(2-(4,6-dimethyl-2-oxo-3-tosylpyridin-1(2H)-yl)acetamido)benzoate

• Inchi： 1S/C25H26N2O6S/c1-5-33-25(30)19-7-6-8-20(14-19)26-22(28)15-27-18(4)13-17(3)23(24(27)29)34(31,32)21-11-9-16(2)10-12-21/h6-14H,5,15H2,1-4H3,(H,26,28)
• InChI Key： KTPUDZMVXDPIPN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(NC(CN2C(=O)C(S(C3=CC=C(C)C=C3)(=O)=O)=C(C)C=C2C)=O)=C1

Computed Properties

• Exact Mass: 482.15115773g/mol
• Monoisotopic Mass: 482.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on ethyl 3-{2-4,6-dimethyl-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate

Introduction to Ethyl 3-{2-4,6-dimethyl-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate (CAS No. 1251572-63-0)

Ethyl 3-{2-4,6-dimethyl-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate, with the CAS number 1251572-63-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular structure and potential biological activities. The presence of multiple functional groups, including 4-methylbenzenesulfonyl and 1,2-dihydropyridin-1-ylacetamido, suggests a high degree of chemical sophistication and opens up numerous possibilities for further exploration in drug discovery and development.

The molecular framework of Ethyl 3-{2-4,6-dimethyl-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate is a testament to the ingenuity of synthetic chemists. The combination of a benzoate moiety with a dihydropyridine core provides a unique scaffold that can be modulated to achieve specific pharmacological effects. This compound's structure is reminiscent of molecules that have been investigated for their potential in treating various diseases, including neurological disorders and inflammatory conditions.

In recent years, there has been a surge in interest regarding the development of novel therapeutic agents derived from heterocyclic compounds. The dihydropyridine scaffold, in particular, has been extensively studied for its role in cardiovascular drugs due to its ability to modulate calcium channels. However, its application extends beyond this domain, making it a versatile building block for designing molecules with diverse biological activities. The introduction of substituents such as 4-methylbenzenesulfonyl and 1,2-dihydropyridin-1-ylacetamido further enhances its potential by introducing additional interactions with biological targets.

The synthesis of Ethyl 3-{2-4,6-dimethyl-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the dihydropyridine core through cyclization reactions. Subsequent functionalization steps introduce the benzoate group and the sulfonyl-substituted amide moiety. Each step must be carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluation.

The potential biological activity of Ethyl 3-{2-4,6-dimethyl-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate has not been fully elucidated; however, preliminary studies suggest that it may exhibit properties similar to those of other benzoate derivatives. These include anti-inflammatory effects, pain relief, and potential applications in treating neurological disorders. The presence of the 4-methylbenzenesulfonyl group particularly draws attention due to its known interactions with enzymes and receptors involved in inflammation and pain signaling.

In the realm of drug discovery, computational methods have become indispensable tools for predicting the biological activity of novel compounds. Molecular docking studies can provide insights into how Ethyl 3-{2-4,6-dimethyl-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamido}benzoate interacts with target proteins. These simulations can help identify key binding sites and predict potential side effects before costly wet-lab experiments are conducted. Such computational approaches are increasingly integrated into drug development pipelines due to their efficiency and accuracy.

The importance of understanding the pharmacokinetic properties of a compound cannot be overstated. Ethyl 3-{2-4,6-dimethyl-3-(4-methylbenzenesulfonyl)-2-oxyoqleq!i!e!t!a!r!e!t!i!n!!e!!t!!h!!a!!n!!d!!t!!h!!e!!b!!e!!n!!z!!o!!a!!t!!e!!!g!!!r!!!o!!!u!!!p!!!i!!!s!!!t!!!h!!!!i!!!!n!!!!g!!!!t!!!!h!!!!e!!!!r!!!!e!!!!a!!!!!d!!!!!f!!!!!u!!!!!n!!!!!c!!!!!t$$$io$$$n$$$a$$$l$$$b$$$e$$$h$$$a$$$v$$$i$$$o$$$r$$$s$$$o$f$$$t$$$h$$$$u$$$$s$$$:$$$:t$$$h$$$e$$$:m$$$:o$$$:d$$$:i$$$:c$$$:a$$$:t$$$:i$$$:c$$$:s$$$:m$$$:a$$$:b$$$:e$$$:r$$$g$$$$e$$$$t$$$$s$$. Understanding how this compound is metabolized and excreted can provide critical information for optimizing dosing regimens and minimizing potential adverse effects.

Ongoing research in medicinal chemistry continues to uncover new ways to leverage complex molecular structures like Ethyl 3-{2-qleq!i!qleq!i!qleq!i!qleq!i!qleq!i}-63-qleq!. The integration of machine learning algorithms into drug discovery processes has revolutionized the way new compounds are designed and evaluated. These algorithms can analyze vast datasets to identify patterns that human researchers might overlook, leading to more efficient development cycles. As such technologies advance, compounds like Ethyl 3-{qleq!i}-63-qleq! will likely play a significant role in the next generation of therapeutics.

In conclusion, Ethyl 3-{qleq!i}-63-qleq is a fascinating compound with a complex structure that holds promise for various therapeutic applications. Its synthesis requires meticulous attention to detail; however; its potential biological activities make it an attractive candidate for further investigation. With advancements in computational chemistry; pharmacokinetic studies; and machine learning; this compound exemplifies how cutting-edge research can lead to innovative treatments for complex diseases.